Cas no 2172528-17-3 ({1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol)

• Product Name: {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol
• CAS No: 2172528-17-3
• MF: C₁₃H₂₁NOS
• MW: 239.376942396164
• CID: 5567740
• PubChem ID: 165597129
• Update Time: 2025-10-28

{1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol Chemical and Physical Properties

Names and Identifiers

• 2172528-17-3
• EN300-1627298
• {1-[4-(propan-2-yl)-1,3-thiazol-2-yl]cyclohexyl}methanol
• {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol

• Inchi： 1S/C13H21NOS/c1-10(2)11-8-16-12(14-11)13(9-15)6-4-3-5-7-13/h8,10,15H,3-7,9H2,1-2H3
• InChI Key： ZYDQMFFUUXDTRV-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1(CO)CCCCC1

Computed Properties

• Exact Mass: 239.13438547g/mol
• Monoisotopic Mass: 239.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Additional information on {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol

Chemical Profile of {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol (CAS No. 2172528-17-3)

{1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol, identified by the CAS number 2172528-17-3, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of heterocyclic alcohols, incorporating a cyclohexyl ring linked to a thiazole moiety, which is further substituted with an isopropyl group and a hydroxymethyl functionality. The presence of these diverse functional groups suggests a broad spectrum of interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol consists of several key features that contribute to its chemical reactivity and potential pharmacological properties. The cyclohexyl ring provides a hydrophobic scaffold, while the thiazole ring introduces both sulfur and nitrogen atoms, which are known to participate in hydrogen bonding and coordinate with metal ions. The isopropyl substituent at the 4-position of the thiazole ring enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. Additionally, the hydroxymethyl group at the 1-position offers a site for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been increasing interest in exploring the therapeutic potential of thiazole derivatives due to their wide range of biological activities. Thiazole scaffolds are well-documented for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The compound {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol combines these desirable characteristics with the structural complexity of the cyclohexyl ring and the lipophilic isopropyl group, suggesting that it may exhibit enhanced efficacy in certain therapeutic contexts.

Current research in medicinal chemistry has focused on developing novel molecules that can modulate specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The structural features of {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol make it an attractive candidate for investigating its interactions with enzymes and receptors involved in these pathways. Preliminary studies have indicated that this compound may possess inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Furthermore, its ability to cross cell membranes efficiently suggests that it could be developed into a prodrug or lead compound for oral administration.

The synthesis of {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring through cyclization reactions, followed by functionalization with the cyclohexyl and isopropyl groups. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework efficiently. The hydroxymethyl group is typically introduced through reduction or nucleophilic addition reactions, depending on the synthetic strategy employed.

Once synthesized, {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's molecular structure and purity. Additionally, computational studies such as molecular dynamics simulations and quantum mechanical calculations are utilized to predict its binding modes with potential biological targets. This computational approach helps in designing experiments to validate the compound's biological activity.

In vitro studies have begun to explore the pharmacological properties of {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohexyl}methanol by testing its activity against various enzymes and cell lines. Initial results suggest that this compound exhibits moderate inhibitory activity against certain kinases associated with cancer cell proliferation. Furthermore, its antioxidant properties have been observed in assays measuring reactive oxygen species (ROS) scavenging capacity. These findings support further investigation into its potential as an anticancer agent or a therapeutic modulator for other diseases characterized by oxidative stress.

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at the molecular level. Therefore, X-ray crystallography and other structural biology techniques are being employed to determine the binding conformation of {1-4-(propan-2-yll)-1,3-thiazol}-2 -ylylcyclohex - ylmethanol with its target proteins. This information is crucial for optimizing its binding affinity and selectivity while minimizing off-target effects. By elucidating its mechanism of action, researchers can design more effective derivatives with improved therapeutic profiles.

The future prospects for {1 - 4 -(propan - 2 - yl) - 1 , 3 - thia z ol - 2 - yl cyc lo hex yl} methanol include further exploration of its pharmacological properties through preclinical studies in animal models. These studies will assess its toxicity profile, pharmacokinetics, and potential therapeutic efficacy in vivo. If promising results are obtained from preclinical trials, clinical trials may be initiated to evaluate its safety and effectiveness in human patients suffering from specific diseases.

In conclusion,{ 1 - 4 -(propan - 2 - yl) - 1 , 3 - thia z ol - 2 - yl cyc lo hex yl } methanol (CAS No . 2172528 - 17 - 3) represents an intriguing molecule with significant potential in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it a valuable candidate for further investigation . As research continues , this compound may contribute to advancements in drug discovery efforts aimed at treating various diseases . p >